3-phenyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 3-phenyl-2-sulfanylidene-5-thiophen-2-yl-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C16H10N2OS3/c19-15-13-11(12-7-4-8-21-12)9-22-14(13)17-16(20)18(15)10-5-2-1-3-6-10/h1-9H,(H,17,20)
• InChI Key: QPGZFTYZRQKKPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(NC2=S)SC=C3C4=CC=CS4
• Molecular Formula: C16H10N2OS3
• Molecular Weight: 342.5 g/mol
• CAS No.: 327167-86-2

Description

3-phenyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C16H10N2OS3 and its molecular weight is 342.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

The compound 3-phenyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one and its derivatives have been explored for their antitumor activities. A study synthesized a series of novel derivatives bearing different functional groups, showing potent anticancer activity comparable to doxorubicin on various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) (Hafez & El-Gazzar, 2017).

Antibacterial and Antifungal Activities

Compounds derived from this compound have been reported to exhibit remarkable antibacterial and antifungal activities. A study highlighted the synthesis of new thienopyrimidine derivatives and their effectiveness against various bacterial and fungal strains, thus pointing towards their potential use as antimicrobial agents (Tolba et al., 2018).

Anti-Inflammatory and CNS Depressant Activities

Several derivatives synthesized from the compound have shown promising results in screening for anti-inflammatory, CNS depressant, and antimicrobial activities. This suggests their potential application in the development of new therapeutic agents with multiple biological activities (Ashalatha et al., 2007).

Future Directions

The future directions for this compound could involve further exploration of its potential therapeutic properties. Thiophene and its substituted derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Therefore, it could be of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.